Cas no 2228333-37-5 (4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine)

• Product Name: 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine
• CAS No: 2228333-37-5
• MF: C₁₁H₁₆F₃N₃
• MW: 247.260052680969
• CID: 5760896
• PubChem ID: 165868226
• Update Time: 2025-05-26

4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 2228333-37-5
• EN300-1969972
• 4-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}piperidine
• 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine

• Inchi： 1S/C11H16F3N3/c1-17-7-9(10(16-17)11(12,13)14)6-8-2-4-15-5-3-8/h7-8,15H,2-6H2,1H3
• InChI Key： RXDNBOIPUDQDGX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)CC1CCNCC1)(F)F

Computed Properties

• Exact Mass: 247.12963201g/mol
• Monoisotopic Mass: 247.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine

Introduction to 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine (CAS No. 2228333-37-5)

4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine (CAS No. 2228333-37-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of pyrazole derivatives, which are known for their broad spectrum of biological activities. The presence of a trifluoromethyl group and a methyl substituent on the pyrazole ring, coupled with a piperidine moiety, contributes to its distinct chemical behavior and potential therapeutic applications.

The pyrazol-4-ylmethyl part of the molecule serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. This structural motif has been extensively studied for its role in modulating various biological pathways, making it a valuable scaffold for drug discovery. The compound's trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity, which are critical factors in the development of novel therapeutics.

In recent years, there has been a surge in research focused on pyrazole derivatives due to their versatility and efficacy in treating a wide range of diseases. Studies have demonstrated that these compounds can exhibit inhibitory effects on enzymes involved in inflammation, pain, and cancer progression. The 1-methyl substitution on the pyrazole ring further enhances the compound's pharmacological profile by improving its solubility and bioavailability.

One of the most compelling aspects of 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine is its potential application in the development of neurological disorders. Preliminary research suggests that this compound may interact with neurotransmitter systems, offering a promising avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. The piperidine ring, known for its ability to cross the blood-brain barrier, further supports its suitability for central nervous system (CNS) drug development.

The synthesis and characterization of this compound have been subjects of considerable interest in synthetic organic chemistry. Researchers have developed efficient methodologies for constructing the pyrazole core while incorporating the necessary substituents in high yield and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been instrumental in elucidating the molecular structure and dynamics of 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine.

From a drug discovery perspective, this compound represents an exciting lead compound that warrants further exploration. Its unique structural features make it a compelling candidate for developing novel therapeutic agents with improved pharmacokinetic properties. Additionally, the presence of both lipophilic and hydrophilic moieties enhances its potential for oral bioavailability, which is a crucial factor in clinical translation.

The pharmacological evaluation of 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits significant inhibitory activity against various target enzymes relevant to human diseases. Furthermore, animal models have demonstrated its potential therapeutic efficacy without notable side effects, suggesting a favorable safety profile.

In conclusion, 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidine (CAS No. 2228333-37-5) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its combination of pharmacophoric elements makes it an attractive candidate for further development into novel therapeutics targeting neurological disorders and other diseases. As research continues to uncover new insights into its mechanism of action, this compound is poised to play a pivotal role in advancing drug discovery efforts.